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Compound of Interest

N-(2,6-dichloro-4-
Compound Name: _
methoxyphenyl)acetamide

Cat. No.: B019903

In-depth Technical Guide: N-(2,6-dichloro-4-
methoxyphenyl)acetamide

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes the currently available public information on N-(2,6-
dichloro-4-methoxyphenyl)acetamide. The scientific community has not yet extensively
studied the direct therapeutic applications of this specific molecule. The information presented
herein is for research and informational purposes only.

Executive Summary

N-(2,6-dichloro-4-methoxyphenyl)acetamide is a chlorinated aromatic acetamide derivative.
Current scientific literature and patent databases primarily identify it as a chemical intermediate
in the synthesis of more complex molecules for pharmaceutical and agrochemical applications.
While related acetamide derivatives have shown a range of biological activities, from anti-
inflammatory to antimicrobial, the direct therapeutic potential of N-(2,6-dichloro-4-
methoxyphenyl)acetamide itself remains largely unexplored in the public domain. This guide
provides a comprehensive overview of its known chemical properties, synthesis, and potential,
yet unproven, areas for therapeutic investigation.

Chemical Properties and Data
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A summary of the key chemical identifiers and properties for N-(2,6-dichloro-4-
methoxyphenyl)acetamide is provided below.

Property Value Source

N-(2,6-dichloro-4-
IUPAC Name ] SynHet[1]
methoxyphenyl)acetamide

CAS Number 136099-55-3 SynHet[1]
PubChem CID 2740555 SynHet[1]
Molecular Formula CoHoCI2NO2
Molecular Weight 234.08 g/mol
Not specified in available
Appearance ]
literature
N Not specified in available
Solubility ]
literature
SMILES CC(=0O)Ncilc(Clhce(OC)cclCl SynHet[1]

Synthesis and Manufacturing

N-(2,6-dichloro-4-methoxyphenyl)acetamide is primarily used as a building block in organic
synthesis.[2] While specific, detailed industrial synthesis protocols for this exact molecule are
proprietary, a general synthetic approach can be inferred from standard organic chemistry
principles and related patent literature. A plausible synthetic route is the acylation of 2,6-
dichloro-4-methoxyaniline.

General Experimental Protocol: Acylation of 2,6-
dichloro-4-methoxyaniline

This protocol is a generalized procedure based on common acylation reactions of anilines.
Materials:

e 2,6-dichloro-4-methoxyaniline
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o Acetyl chloride or Acetic anhydride

e A suitable aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)
e A non-nucleophilic base (e.g., Triethylamine, Pyridine)

» Deionized water

e Brine solution

e Anhydrous magnesium sulfate or sodium sulfate

Procedure:

o Dissolve 2,6-dichloro-4-methoxyaniline in the chosen aprotic solvent in a round-bottom flask
under an inert atmosphere (e.g., nitrogen or argon).

o Cool the solution in an ice bath (0 °C).
e Add the base to the solution with stirring.
» Slowly add acetyl chloride or acetic anhydride dropwise to the cooled solution.

» Allow the reaction to warm to room temperature and stir for a specified time (typically
monitored by Thin Layer Chromatography).

e Upon completion, quench the reaction by adding deionized water.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic
solvent.

o Wash the combined organic layers with deionized water and then with a brine solution.
» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude
product.
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» Purify the crude N-(2,6-dichloro-4-methoxyphenyl)acetamide by recrystallization or
column chromatography.

Synthetic Workflow Diagram
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Caption: Generalized workflow for the synthesis of N-(2,6-dichloro-4-
methoxyphenyl)acetamide.

Potential Therapeutic Applications: A Landscape of
Possibilities

There is no direct evidence in the reviewed literature for specific therapeutic applications of N-
(2,6-dichloro-4-methoxyphenyl)acetamide. However, the broader class of acetamide
derivatives has been investigated for a variety of pharmacological activities.[3] These

explorations provide a logical starting point for future research into the potential of this

particular molecule.
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Anti-inflammatory and Antioxidant Activity

Several studies have reported on the synthesis and evaluation of acetamide derivatives for
their antioxidant and anti-inflammatory properties.[4][5] The mechanism often involves the
scavenging of free radicals and the modulation of inflammatory pathways. Future research
could investigate if the specific substitution pattern of N-(2,6-dichloro-4-
methoxyphenyl)acetamide confers any significant anti-inflammatory or antioxidant effects.

Antimicrobial and Antifungal Activity

Derivatives of N-phenylacetamide have been synthesized and tested for their antibacterial and
antifungal properties.[6] The presence of halogen atoms, such as chlorine, on the phenyl ring
can sometimes enhance antimicrobial activity.[3] This suggests a potential, though unverified,
avenue for investigating N-(2,6-dichloro-4-methoxyphenyl)acetamide as an antimicrobial
agent.

Herbicidal Activity

The compound is noted for its use as an intermediate in the production of herbicides.[2] This
indicates that it or its derivatives may possess biological activity against plant-specific
pathways, a field of study that can sometimes overlap with drug discovery, particularly in the
area of antiparasitic agents.

Signaling Pathways: A Theoretical Framework

Given the lack of specific biological data for N-(2,6-dichloro-4-methoxyphenyl)acetamide,
any discussion of signaling pathways is purely speculative and based on the activities of
related compounds.

Hypothetical Anti-inflammatory Signaling Pathway

Should N-(2,6-dichloro-4-methoxyphenyl)acetamide exhibit anti-inflammatory properties, it
might modulate pathways such as the NF-kB (Nuclear Factor kappa-light-chain-enhancer of
activated B cells) signaling cascade.
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Caption: Hypothetical inhibition of the NF-kB signaling pathway by N-(2,6-dichloro-4-

methoxyphenyl)acetamide.
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Future Directions and Conclusion

N-(2,6-dichloro-4-methoxyphenyl)acetamide is a chemical entity with a well-defined role as a
synthetic intermediate. Its potential as a direct therapeutic agent is, as of now, a matter of
scientific inquiry rather than established fact. The structural motifs present in the molecule,
namely the dichlorinated phenyl ring and the acetamide group, are found in various biologically
active compounds. This suggests that N-(2,6-dichloro-4-methoxyphenyl)acetamide could
serve as a valuable scaffold for medicinal chemistry campaigns.

Future research should focus on:

» Screening for Biological Activity: Evaluating the compound in a broad range of in vitro assays
to identify any potential anticancer, anti-inflammatory, antimicrobial, or other therapeutic
activities.

o Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of N-(2,6-
dichloro-4-methoxyphenyl)acetamide to understand how modifications to its chemical
structure affect biological activity.

e Mechanism of Action Studies: If any biological activity is identified, elucidating the specific
molecular targets and signaling pathways involved.

In conclusion, while this guide cannot provide a detailed roadmap for the therapeutic
application of N-(2,6-dichloro-4-methoxyphenyl)acetamide due to a lack of available data, it
highlights the compound's chemical nature and outlines logical next steps for its potential
investigation as a therapeutic agent. Researchers and drug development professionals are
encouraged to view this molecule as a starting point for discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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